N-((5-cyclopropylpyridin-3-yl)methyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[(5-cyclopropylpyridin-3-yl)methyl]-5-pyridin-3-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H16N4O2/c23-18(16-7-17(24-22-16)14-2-1-5-19-10-14)21-9-12-6-15(11-20-8-12)13-3-4-13/h1-2,5-8,10-11,13H,3-4,9H2,(H,21,23)
• InChI Key: MMAGUPFBFDTKQB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN=CC(=C2)CNC(=O)C3=NOC(=C3)C4=CN=CC=C4
• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol

Description

N-((5-cyclopropylpyridin-3-yl)methyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide, also known as CPI-455, is a novel small molecule inhibitor that has shown promise in the field of cancer research. This compound has been found to have potent anti-tumor effects in preclinical studies, making it a potential candidate for future cancer therapies.

Scientific Research Applications

Molecular Modifications and Antagonistic Properties

• Aldehyde Oxidase (AO) Metabolism Reduction in Imidazo[1,2-a]pyrimidine: Compounds structurally similar to N-((5-cyclopropylpyridin-3-yl)methyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide, such as N-{trans-3-[(5-Cyano-6-methylpyridin-2-yl)oxy]-2,2,4,4-tetramethylcyclobutyl}imidazo[1,2-a]pyrimidine, have been identified as full antagonists of the androgen receptor, demonstrating in vivo tumor growth inhibition in castration-resistant prostate cancer (CRPC). These compounds are rapidly metabolized by aldehyde oxidase (AO), and strategies to reduce this metabolism have been explored, which could be relevant to N-((5-cyclopropylpyridin-3-yl)methyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide as well (Linton et al., 2011).

Synthesis and Imaging Applications

• Synthesis for Imaging IRAK4 Enzyme in Neuroinflammation: Compounds with structural similarities to N-((5-cyclopropylpyridin-3-yl)methyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide have been synthesized for potential use as PET agents in imaging the IRAK4 enzyme in neuroinflammation contexts. This suggests potential applications in diagnostic imaging and research into neuroinflammatory diseases (Wang et al., 2018).

Antibacterial Activity

• Antibacterial Properties of Similar Pyrazolopyridine Derivatives: Pyrazolopyridines, which are structurally related to N-((5-cyclopropylpyridin-3-yl)methyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide, have shown moderate to good antibacterial activity against various bacterial strains. This indicates potential for research into antibiotic applications (Panda, Karmakar, & Jena, 2011).

Cancer Research and Antiproliferative Activity

• Antiproliferative Activity of Isoxazolopyridines: Derivatives of isoxazolopyridines, a class to which N-((5-cyclopropylpyridin-3-yl)methyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide belongs, have been investigated for their antiproliferative activity against tumor cell lines. This highlights their potential in cancer research and therapy (Poręba & Wietrzyk, 2012).

DNA Binding Studies

• Binding in the Minor Groove of DNA: Similar compounds, such as pyridine-2-carboxamide-netropsin analogs, have been designed to bind specifically in the minor groove of DNA. This property could be relevant to the understanding of N-((5-cyclopropylpyridin-3-yl)methyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide in the context of DNA interaction studies (Wade, Mrksich, & Dervan, 1992).